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Compound of Interest

Compound Name:
5-Amino-2-

mercaptobenzimidazole

Cat. No.: B160934 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental protocol for the synthesis of 5-Amino-2-
mercaptobenzimidazole, a versatile intermediate compound with applications in

pharmaceuticals and materials science.[1][2] The procedure outlined below is based on the

reduction of 2-mercapto-5-nitrobenzimidazole.

Introduction
5-Amino-2-mercaptobenzimidazole is a heterocyclic compound featuring a benzimidazole

core with amino and mercapto functional groups. These functional groups impart unique

chemical properties, making it a valuable building block in the synthesis of more complex

molecules, including therapeutic agents and corrosion inhibitors.[2][3] Its ability to form self-

assembled monolayers on metal surfaces also makes it of interest in nanotechnology.[4] This

protocol details a reliable method for its preparation in a laboratory setting.

Reaction Scheme
The synthesis proceeds via the reduction of the nitro group of 2-mercapto-5-nitrobenzimidazole

to an amino group using iron fillings in an acidic medium.

Figure 1: Reaction scheme for the synthesis of 5-Amino-2-mercaptobenzimidazole.
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Experimental Protocol
Materials and Reagents:

Reagent/Material Grade Supplier

2-Mercapto-5-

nitrobenzimidazole
Reagent (Specify supplier)

Iron fillings Analytical (Specify supplier)

Ethanol (EtOH) 95% (Specify supplier)

Concentrated Hydrochloric

Acid (HCl)
37% (Specify supplier)

Saturated Sodium Bicarbonate

Solution (NaHCO₃)
(Prepare in-house)

Celite (Specify supplier)

Water Deionized (In-house source)

Equipment:

Round-bottom flask (250 mL)

Reflux condenser

Heating mantle with magnetic stirrer

Ice bath

Buchner funnel and flask

Filtration paper

Rotary evaporator

Beakers and graduated cylinders
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pH paper or pH meter

Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, combine

2-mercapto-5-nitrobenzimidazole (10.0 g, 51.23 mmol), iron fillings (8.0 g, 143.24 mmol),

ethanol (80 mL), and water (10 mL).[5]

Reaction Initiation: Place the flask in a heating mantle and bring the mixture to reflux with

vigorous stirring.

Acid Addition: Once refluxing, add concentrated hydrochloric acid (1.2 mL) dropwise over

approximately 12 minutes.[5] The mixture will turn dark brown.

Reflux: Continue to reflux the reaction mixture for an additional 1.5 hours.[5]

Neutralization: After the reflux period, cool the flask in an ice bath. Carefully neutralize the

mixture to pH 7.0 by the slow addition of a saturated sodium bicarbonate solution.[5]

Filtration: Dilute the neutralized mixture with ethanol (50 mL) and add Celite (0.82 g).[5] Filter

the slurry through a bed of Celite in a Buchner funnel.

Washing: Wash the filter cake with three portions of ethanol (100 mL each).[5]

Solvent Removal: Combine the filtrate and washings and concentrate the solution under

reduced pressure using a rotary evaporator. This will yield a light brown solid.[5]

Crystallization: Recrystallize the crude product from hot water to obtain 5-Amino-2-
mercaptobenzimidazole as a light brown solid.[5]

Drying: Dry the purified product in a vacuum oven. The expected yield is approximately 6.74

g (80%).[5]

Quantitative Data Summary
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Reactant/Re
agent

Molar Mass
( g/mol )

Amount (g)
Moles
(mmol)

Volume
(mL)

Role

2-Mercapto-

5-

nitrobenzimid

azole

195.19 10.0 51.23 -
Starting

Material

Iron fillings 55.85 8.0 143.24 -
Reducing

Agent

Ethanol 46.07 - - 80 + 50 + 300 Solvent

Water 18.02 - - 10 Solvent

Concentrated

HCl
36.46 - - 1.2 Acid Catalyst

Product

5-Amino-2-

mercaptoben

zimidazole

165.22
6.74

(expected)

40.80

(expected)
- Product

Characterization Data
Appearance: Light brown solid[5]

Yield: 80%[5]

¹H-NMR (DMSO-d₆) δ: 12.06 (br. s, 1H), 6.81-6.85 (d, J=9.0 Hz, 1H, Ar-H), 6.40-6.43 (m, 2H,

Ar-H), 4.98 (br. s, 2H).[5]

¹³C-NMR (DMSO-d₆) δ: 165.9 (C=S), 144.9, 133.4, 123.6, 109.8, 94.4.[5]

IR (KBr, cm⁻¹): 3362, 3295, 3173, 1637, 1622, 1507.[5]
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Reaction Setup
(Starting Materials + Solvents) Reflux and Acid AdditionHeat Reflux (1.5h) Cooling and NeutralizationCool Filtration Solvent Evaporation Crystallization Drying Final Product

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 5-Amino-2-mercaptobenzimidazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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